Cas no 343-54-4 (6-Fluoro-8-quinolinamine)

6-Fluoro-8-quinolinamine is a fluorinated quinoline derivative with a primary amine functional group at the 8-position. This compound is of interest in medicinal chemistry and materials science due to its structural versatility and potential as a building block for heterocyclic synthesis. The fluorine substitution at the 6-position enhances its electronic properties, making it useful for designing bioactive molecules or functional materials. Its amine group allows for further derivatization, enabling the development of targeted compounds for pharmaceutical or agrochemical applications. The compound's stability and reactivity profile make it a valuable intermediate in organic synthesis and drug discovery research.
6-Fluoro-8-quinolinamine structure
6-Fluoro-8-quinolinamine structure
Product Name:6-Fluoro-8-quinolinamine
CAS No:343-54-4
MF:C9H7FN2
MW:162.163685083389
MDL:MFCD08447297
CID:304320
PubChem ID:13227992
Update Time:2025-06-07

6-Fluoro-8-quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoroquinolin-8-amine
    • 6-fluoro-8-Quinolinamine
    • 8-Quinolinamine,6-fluoro-
    • 6-Fluor-[8]chinolylamin
    • 6-fluoro-[8]quinolylamine
    • 6-fluoro-8-aminoquinoline
    • 8-amino-6-fluoroquinoline
    • 8-Quinolinamine,6-fluoro
    • FT-0631987
    • SB67945
    • CS-0199404
    • DTXSID20530218
    • BS-48608
    • SCHEMBL2471617
    • A50072
    • 343-54-4
    • MFCD08447297
    • IKGWILBMHTUNJB-UHFFFAOYSA-N
    • AKOS005259510
    • DB-048606
    • 6-Fluoroquinoline-8-amine
    • 6-Fluoro-8-quinolinamine
    • MDL: MFCD08447297
    • Inchi: 1S/C9H7FN2/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h1-5H,11H2
    • InChI Key: IKGWILBMHTUNJB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C2C(=CC=CN=2)C=1)N

Computed Properties

  • Exact Mass: 162.05900
  • Monoisotopic Mass: 162.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.316
  • Boiling Point: 323.786 °C at 760 mmHg
  • Flash Point: 149.621 °C
  • PSA: 38.91000
  • LogP: 2.53730
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluoro-8-quinolinamine Security Information

6-Fluoro-8-quinolinamine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Fluoro-8-quinolinamine Pricemore >>

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abcr
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